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Compound of Interest

Compound Name: SKL2001

Cat. No.: B1681811 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of SKL2001, a potent Wnt/β-catenin pathway agonist.

This document provides immediate access to critical safety protocols and logistical information

to ensure the safe and effective use of SKL2001 in a laboratory setting.

Immediate Safety and Handling Protocols
All personnel handling SKL2001 must be thoroughly familiar with the following safety

procedures. Personal Protective Equipment (PPE) is mandatory to prevent exposure and

ensure a safe working environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety involves the consistent use of appropriate

protective gear.
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Protective Equipment Specifications and Use

Eye Protection
Chemical safety goggles or a face shield are

required to protect against splashes.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) must be worn. Inspect gloves for any

tears or punctures before use.

Body Protection

A laboratory coat is mandatory. For procedures

with a higher risk of splashing, a chemical-

resistant apron should also be worn.

Respiratory Protection

If handling the powder outside of a certified

chemical fume hood or glove box, a NIOSH-

approved respirator with an appropriate

particulate filter is necessary.

Emergency First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and shoes.

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the individual is not

breathing, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Operational and Disposal Plans
Proper storage and disposal are crucial for maintaining the integrity of SKL2001 and ensuring

laboratory and environmental safety.

Storage and Handling Guidelines
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Condition Instructions

Storage of Powder

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Recommended

storage temperatures are -20°C for long-term

storage and 4°C for short-term storage.

Storage of Solutions
For solutions in DMSO, store at -80°C for up to

six months. Avoid repeated freeze-thaw cycles.

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

dust. Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Chemical Waste Disposal
Dispose of SKL2001 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Waste Type Disposal Procedure

Unused SKL2001

Dispose of as hazardous chemical waste.

Contact your institution's environmental health

and safety (EHS) office for specific guidelines.

Contaminated Materials

Any materials that have come into contact with

SKL2001 (e.g., pipette tips, gloves, labware)

should be collected in a designated, sealed

hazardous waste container.

Solutions

Solutions containing SKL2001 should be

collected in a labeled, sealed waste container.

Do not pour down the drain.

Experimental Protocols and Signaling Pathway
SKL2001 is a potent agonist of the Wnt/β-catenin signaling pathway. It functions by disrupting

the interaction between Axin and β-catenin, leading to the stabilization and nuclear
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translocation of β-catenin and subsequent activation of target gene transcription.

SKL2001 Signaling Pathway
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SKL2001 Signaling Pathway
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Experimental Workflow: In Vitro Cell Treatment

1. Plate and Culture Cells

4. Treat Cells with SKL2001
and Vehicle Control

2. Prepare SKL2001 Stock
(in DMSO)

3. Dilute to Working
Concentrations in Media

5. Incubate for
Desired Time Period

6. Harvest Cells for Analysis

Downstream Analysis
(e.g., Western Blot, qPCR, Reporter Assay)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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